Cas no 2228157-52-4 (5-Amino-1-hydroxy-2,2-dimethylpentan-3-one)

• Product Name: 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one
• CAS No: 2228157-52-4
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5758829
• PubChem ID: 147630177
• Update Time: 2025-05-23

5-Amino-1-hydroxy-2,2-dimethylpentan-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-hydroxy-2,2-dimethylpentan-3-one
• 2228157-52-4
• EN300-1809646
• 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one

• Inchi： 1S/C7H15NO2/c1-7(2,5-9)6(10)3-4-8/h9H,3-5,8H2,1-2H3
• InChI Key： GFOFHYKETOASRL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(CCN)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one

Comprehensive Overview of 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one (CAS No. 2228157-52-4): Properties, Applications, and Industry Insights

5-Amino-1-hydroxy-2,2-dimethylpentan-3-one (CAS No. 2228157-52-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This amino-hydroxy ketone derivative exhibits a balanced combination of hydrophilic and lipophilic properties, making it a versatile intermediate in synthetic chemistry. The presence of both amino and hydroxy functional groups in its molecular framework allows for diverse chemical modifications, catering to applications ranging from drug discovery to material science.

Recent studies highlight the compound's potential as a chiral building block in asymmetric synthesis, particularly in the development of bioactive molecules. Its 2,2-dimethylpentan-3-one backbone provides steric hindrance that can influence stereoselectivity in catalytic reactions—a property highly valued in modern medicinal chemistry. Researchers are particularly interested in its hydrogen-bonding capacity, which may contribute to molecular recognition processes in enzyme inhibition studies.

From a commercial perspective, 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one has seen growing demand in the fine chemicals market, with manufacturers focusing on scalable production methods. The compound's stability under various pH conditions makes it suitable for formulation development, while its moderate solubility profile allows for flexible application in both aqueous and organic media. Industry reports suggest increasing adoption in high-value specialty chemicals sectors, particularly where multifunctional intermediates are required.

Analytical characterization of CAS No. 2228157-52-4 reveals distinctive spectral features, including characteristic NMR peaks at δ 1.05 ppm (singlet, 6H) for the gem-dimethyl groups and δ 3.72 ppm (broad singlet, 1H) for the hydroxyl proton. These spectroscopic fingerprints are crucial for quality control in industrial production. The compound's thermal stability (decomposition temperature >200°C) further enhances its utility in processes requiring elevated temperatures.

Emerging applications in green chemistry initiatives demonstrate the compound's compatibility with biocatalytic transformations. Several patent filings describe its use as a precursor in sustainable synthesis routes for pharmaceutical ingredients, aligning with the industry's shift toward environmentally benign processes. This positions 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one as a compound of interest for green chemistry metrics improvement in complex molecule synthesis.

The safety profile of this compound has been extensively documented, with studies confirming its low acute toxicity in standard assays. Proper handling requires standard laboratory precautions, focusing on respiratory protection during powder handling and glove use to prevent skin contact. These safety considerations are particularly relevant given increasing regulatory scrutiny on chemical workplace safety standards worldwide.

Market analysts project steady growth for specialty amino ketones like CAS No. 2228157-52-4, driven by expanding applications in drug discovery pipelines and advanced material synthesis. The compound's cost-performance ratio compares favorably with alternative intermediates, particularly in high-purity applications where consistent quality is paramount. Recent supply chain optimizations have improved availability, addressing previous concerns about raw material sourcing for this niche chemical.

From a research perspective, the structure-activity relationships of 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one continue to be explored, particularly its potential as a molecular scaffold for fragment-based drug design. Computational chemistry studies suggest interesting conformational preferences that may influence binding interactions with biological targets. These findings are stimulating new investigations into its pharmacophore potential across various therapeutic areas.

Quality specifications for commercial 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one typically require ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. These quality standards reflect the compound's use in sensitive applications where impurity profiles can significantly impact downstream processes. Leading suppliers now provide comprehensive analytical documentation, including mass spectrometry and elemental analysis data to support research and industrial users.

Future developments may focus on enantioselective synthesis methods for this compound, as the chiral purity becomes increasingly important for advanced applications. The stereochemical versatility of 5-Amino-1-hydroxy-2,2-dimethylpentan-3-one makes it a compelling subject for asymmetric catalysis studies, with potential implications for chiral drug development. Continued research will likely explore its structure-property relationships in greater depth, potentially unlocking new applications in materials science and chemical biology.